Cas no 1779864-94-6 (2-Bromo-8-chloroquinazoline)

• Product Name: 2-Bromo-8-chloroquinazoline
• CAS No: 1779864-94-6
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• CID: 6630259
• PubChem ID: 105504588
• Update Time: 2024-01-12

2-Bromo-8-chloroquinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-bromo-8-chloro-
• 2-Bromo-8-chloroquinazoline
• 1779864-94-6

• Inchi： 1S/C8H4BrClN2/c9-8-11-4-5-2-1-3-6(10)7(5)12-8/h1-4H
• InChI Key： RRKZLOZQKLHXRO-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2Cl)=CN=C1Br

Computed Properties

• Exact Mass: 241.92464g/mol
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.762±0.06 g/cm3(Predicted)
• Boiling Point: 385.1±34.0 °C(Predicted)
• pka: -1.07±0.30(Predicted)